molecular formula C15H12N6O4 B11330522 2-(2-nitrophenoxy)-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide

2-(2-nitrophenoxy)-N-[4-(1H-tetrazol-1-yl)phenyl]acetamide

Cat. No.: B11330522
M. Wt: 340.29 g/mol
InChI Key: LFIDUXJZHPIWLY-UHFFFAOYSA-N
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Description

2-(2-Nitrophenoxy)-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide is an organic compound that features a nitrophenoxy group and a tetrazolylphenyl group connected via an acetamide linkage

Properties

Molecular Formula

C15H12N6O4

Molecular Weight

340.29 g/mol

IUPAC Name

2-(2-nitrophenoxy)-N-[4-(tetrazol-1-yl)phenyl]acetamide

InChI

InChI=1S/C15H12N6O4/c22-15(9-25-14-4-2-1-3-13(14)21(23)24)17-11-5-7-12(8-6-11)20-10-16-18-19-20/h1-8,10H,9H2,(H,17,22)

InChI Key

LFIDUXJZHPIWLY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NC2=CC=C(C=C2)N3C=NN=N3

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-nitrophenoxy)-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide typically involves the following steps:

    Nitration of Phenol: The starting material, phenol, is nitrated using a mixture of concentrated sulfuric acid and nitric acid to produce 2-nitrophenol.

    Etherification: 2-nitrophenol is then reacted with chloroacetic acid in the presence of a base such as potassium carbonate to form 2-(2-nitrophenoxy)acetic acid.

    Amidation: The 2-(2-nitrophenoxy)acetic acid is then reacted with 4-(1H-1,2,3,4-tetrazol-1-yl)aniline in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) to form the final product, 2-(2-nitrophenoxy)-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(2-Nitrophenoxy)-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide can undergo various chemical reactions, including:

    Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

    Substitution: The phenoxy group can participate in nucleophilic aromatic substitution reactions.

    Hydrolysis: The acetamide linkage can be hydrolyzed under acidic or basic conditions to yield the corresponding amine and carboxylic acid.

Common Reagents and Conditions

    Reduction: Hydrogen gas, palladium on carbon (Pd/C)

    Substitution: Nucleophiles such as amines or thiols, often in the presence of a base

    Hydrolysis: Hydrochloric acid (HCl) or sodium hydroxide (NaOH)

Major Products

    Reduction: 2-(2-aminophenoxy)-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide

    Substitution: Various substituted phenoxy derivatives

    Hydrolysis: 2-(2-nitrophenoxy)acetic acid and 4-(1H-1,2,3,4-tetrazol-1-yl)aniline

Scientific Research Applications

2-(2-Nitrophenoxy)-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide has several scientific research applications:

    Medicinal Chemistry: It can be used as a scaffold for the development of new drugs, particularly those targeting specific enzymes or receptors.

    Materials Science: The compound’s unique structural features make it a candidate for the development of novel materials with specific electronic or optical properties.

    Biological Studies: It can be used as a probe to study biological processes involving nitro and tetrazole groups.

    Industrial Applications: Potential use in the synthesis of polymers or as an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of 2-(2-nitrophenoxy)-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide depends on its specific application. In medicinal chemistry, it may act by binding to a particular enzyme or receptor, thereby modulating its activity. The nitro group can undergo reduction to form reactive intermediates, while the tetrazole group can participate in hydrogen bonding and other interactions with biological targets.

Comparison with Similar Compounds

Similar Compounds

    2-(2-Nitrophenoxy)acetic acid: Lacks the tetrazolylphenyl group, making it less versatile in terms of biological interactions.

    4-(1H-1,2,3,4-Tetrazol-1-yl)aniline:

    2-(2-Aminophenoxy)-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide: The reduced form of the compound, which may have different biological activities.

Uniqueness

2-(2-Nitrophenoxy)-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide is unique due to the presence of both nitrophenoxy and tetrazolylphenyl groups, which confer distinct chemical and biological properties. This combination allows for a wide range of applications, from drug development to materials science.

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